Cas no 2060021-19-2 (N-(2,3-dimethylphenyl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: N-(2,3-dimethylphenyl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 2060021-19-2
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• MDL: MFCD30488753
• CID: 5173431
• PubChem ID: 125450504
• Update Time: 2025-10-29

N-(2,3-dimethylphenyl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, N-(2,3-dimethylphenyl)-1-methyl-
• N-(2,3-dimethylphenyl)-1-methyl-1H-pyrazol-4-amine

• MDL： MFCD30488753
• Inchi： 1S/C12H15N3/c1-9-5-4-6-12(10(9)2)14-11-7-13-15(3)8-11/h4-8,14H,1-3H3
• InChI Key： YVRCALRJCDQPPU-UHFFFAOYSA-N
• SMILES： N1(C)C=C(NC2=CC=CC(C)=C2C)C=N1

Additional information on N-(2,3-dimethylphenyl)-1-methyl-1H-pyrazol-4-amine

Introduction to N-(2,3-dimethylphenyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2060021-19-2)

N-(2,3-dimethylphenyl)-1-methyl-1H-pyrazol-4-amine, also known by its CAS number 2060021-19-2, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and structural versatility. The compound's unique structure, characterized by a pyrazole ring and substituted phenyl groups, makes it an interesting candidate for various research and development purposes.

The chemical structure of N-(2,3-dimethylphenyl)-1-methyl-1H-pyrazol-4-amine consists of a 1-methylpyrazole ring attached to a 2,3-dimethylphenyl group through an amine linkage. This configuration imparts specific physicochemical properties that are crucial for its biological activity and potential therapeutic applications. The presence of the methyl groups on the phenyl ring and the pyrazole ring contributes to the compound's lipophilicity, which can influence its absorption, distribution, metabolism, and excretion (ADME) properties.

Recent studies have explored the pharmacological properties of N-(2,3-dimethylphenyl)-1-methyl-1H-pyrazol-4-amine in various contexts. One notable area of research is its potential as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Another promising application of N-(2,3-dimethylphenyl)-1-methyl-1H-pyrazol-4-amine is in the treatment of neurodegenerative diseases. Preclinical studies have shown that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. A study published in Neuropharmacology demonstrated that treatment with this compound significantly improved cognitive function in animal models of Alzheimer's disease, suggesting its potential as a therapeutic agent for neurodegenerative disorders.

In addition to its anti-inflammatory and neuroprotective properties, N-(2,3-dimethylphenyl)-1-methyl-1H-pyrazol-4-amine has also been investigated for its potential as an antitumor agent. Research conducted at the National Cancer Institute found that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying its antitumor activity involves the induction of apoptosis through the activation of caspase pathways.

The safety profile of N-(2,3-dimethylphenyl)-1-methyl-1H-pyrazol-4-amine is another important aspect that has been evaluated in preclinical studies. Toxicological assessments have shown that this compound has a favorable safety margin when administered at therapeutic doses. However, further studies are needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, N-(2,3-dimethylphenyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2060021-19-2) is a promising compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future clinical applications.